![molecular formula C19H24N2O4 B2921274 Ethyl 4-[(6,7-dimethyl-2-oxochromen-4-yl)methyl]piperazine-1-carboxylate CAS No. 849055-60-3](/img/structure/B2921274.png)
Ethyl 4-[(6,7-dimethyl-2-oxochromen-4-yl)methyl]piperazine-1-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 4-[(6,7-dimethyl-2-oxochromen-4-yl)methyl]piperazine-1-carboxylate is a chemical compound with the molecular formula C19H24N2O4 . It is a derivative of coumarin, a class of compounds that have been found to have valuable biological and pharmaceutical properties .
Molecular Structure Analysis
The molecular structure of this compound includes a total of 48 bonds. There are 28 non-H bonds, 15 multiple bonds, 6 rotatable bonds, 3 double bonds, 12 aromatic bonds, 3 six-membered rings, 1 ten-membered ring, 1 aliphatic ester, 1 aromatic ester, and 1 aromatic ether .Scientific Research Applications
Neuroprotective Potential in Alzheimer's Disease
The compound dimethyl-carbamic acid 2,3-bis-dimethylcarbamoyloxy-6-(4-ethyl-piperazine-1-carbonyl)-phenyl ester (SP-04), closely related to Ethyl 4-[(6,7-dimethyl-2-oxochromen-4-yl)methyl]piperazine-1-carboxylate, has been investigated for its neuroprotective properties. It exhibits multiple target therapeutic approaches for Alzheimer's disease treatment. This includes inhibition of acetylcholinesterase activity and induction of acetylcholine levels, along with s1-receptor antagonist properties. It has shown effectiveness against Ab42 toxicity and mitochondrial respiratory chain complex toxins in neuronal cell lines, suggesting a novel therapeutic strategy for Alzheimer's treatment (Lecanu et al., 2010).
Role in Chemical Synthesis and Transformations
The chemical structure of this compound allows it to engage in various chemical reactions. For instance, related compounds have been used in the decyclization reactions with secondary amines, leading to the formation of diverse derivatives (Vasileva et al., 2018).
Antibacterial and Antimicrobial Properties
Compounds structurally similar to this compound have demonstrated potential in antimicrobial and antibacterial applications. Studies show that certain derivatives exhibit significant activity against various microorganisms, highlighting their potential in medical and pharmaceutical contexts (Srinivasan et al., 2010).
Cancer Research
In the realm of cancer research, derivatives of this compound have been synthesized and evaluated for their antiproliferative effects against human cancer cell lines. These studies are crucial for the development of new anticancer agents, as they help identify compounds with potential therapeutic benefits (Mallesha et al., 2012).
Mechanism of Action
Target of Action
It is known that coumarin derivatives, which this compound is a part of, have been intensively screened for different biological properties . They have been tested for anti-HIV, anticancer, anti-microbial, anti-tumor, antioxidant, anti-Alzheimer, anti-tuberculosis, anti-platelet activity, COX inhibitors, anti-inflammatory, anti-asthmatic, anti-viral and DNA gyrase inhibitors .
Mode of Action
Coumarin derivatives are known to interact with their targets in a variety of ways depending on the specific derivative and target .
Biochemical Pathways
Given the broad range of activities associated with coumarin derivatives, it can be inferred that multiple biochemical pathways could potentially be affected .
Result of Action
Coumarin derivatives have been associated with a wide range of biological activities, suggesting that the effects of this compound could be diverse .
Biochemical Analysis
Biochemical Properties
It is known that coumarin derivatives, which this compound is a part of, have been tested for various biological properties such as anti-HIV, anticancer, anti-microbial, anti-tumor, antioxidant, anti-Alzheimer, anti-tuberculosis, anti-platelet activity, COX inhibitors, anti-inflammatory, anti-asthmatic, anti-viral and DNA gyrase inhibitors .
Cellular Effects
Some synthesized compounds similar to this have exhibited reasonable neuroprotectivity and toxicity activities against H2O2-induced PC12 cell lines .
Properties
IUPAC Name |
ethyl 4-[(6,7-dimethyl-2-oxochromen-4-yl)methyl]piperazine-1-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H24N2O4/c1-4-24-19(23)21-7-5-20(6-8-21)12-15-11-18(22)25-17-10-14(3)13(2)9-16(15)17/h9-11H,4-8,12H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XFDFQYVXZXVAAA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)N1CCN(CC1)CC2=CC(=O)OC3=C2C=C(C(=C3)C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H24N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.